Cas no 2168363-48-0 (3-(methylsulfanyl)prop-2-ynoic acid)

• Product Name: 3-(methylsulfanyl)prop-2-ynoic acid
• CAS No: 2168363-48-0
• MF: C₄H₄O₂S
• MW: 116.138360023499
• CID: 5925777
• PubChem ID: 153405833
• Update Time: 2025-05-21

3-(methylsulfanyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(methylthio)-
• 3-(methylsulfanyl)prop-2-ynoic acid
• 2168363-48-0
• EN300-1440165

• Inchi： 1S/C4H4O2S/c1-7-3-2-4(5)6/h1H3,(H,5,6)
• InChI Key： DFLVYLBERZYCRU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CSC

Computed Properties

• Exact Mass: 115.99320054g/mol
• Monoisotopic Mass: 115.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 243.7±23.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Additional information on 3-(methylsulfanyl)prop-2-ynoic acid

3-(Methylsulfanyl)prop-2-ynoic Acid: A Comprehensive Overview

3-(Methylsulfanyl)prop-2-ynoic acid, also known by its CAS number CAS No. 2168363-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a methylsulfanyl group and a propargylic acid moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 3-(methylsulfanyl)prop-2-ynoic acid consists of a sulfur-containing functional group (methylsulfanyl) attached to a propargylic acid backbone. This configuration imparts distinctive chemical properties, including reactivity towards nucleophilic additions and the ability to form stable conjugates. The compound's solubility and stability under various conditions have been extensively studied, with findings indicating its suitability for use in aqueous environments, particularly at neutral pH levels.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(methylsulfanyl)prop-2-ynoic acid. Researchers have employed both traditional organic synthesis techniques and modern catalytic approaches to optimize the production process. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 3-(methylsulfanyl)prop-2-ynoic acid has shown promise in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been leveraged in the design of drugs targeting diseases like cancer and neurodegenerative disorders. For example, studies published in high-impact journals have demonstrated its potential as a lead compound for anti-inflammatory agents, owing to its ability to inhibit key inflammatory pathways.

Beyond pharmacology, 3-(methylsulfanyl)prop-2-ynoic acid has also found applications in materials science. Its unique chemical properties make it an ideal candidate for the synthesis of advanced materials, such as polymers and nanoparticles. Recent research has explored its use as a building block for constructing stimuli-responsive materials, which can exhibit dynamic behavior under external stimuli like light or temperature changes.

The safety profile of 3-(methylsulfanyl)prop-2-ynoic acid has been thoroughly evaluated through toxicological studies. These studies have indicated that the compound exhibits low toxicity at typical therapeutic doses, with no significant adverse effects observed in acute or chronic exposure models. However, further investigations are underway to assess its long-term safety and potential genotoxicity.

In conclusion, 3-(methylsulfanyl)prop-2-ynoic acid, with its CAS number CAS No. 2168363-48-0, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool in both academic research and industrial innovation.